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Compound of Interest

Compound Name: Hexamethyldigermane

Cat. No.: B1588625

Hexamethyldigermane: A Technical Overview

This guide provides a comprehensive overview of Hexamethyldigermane, a significant
organogermanium compound. It is intended for researchers, scientists, and professionals in
drug development and materials science who require detailed information on its chemical
identifiers, physical properties, and safety protocols.

Core Identifiers and Properties

Hexamethyldigermane, with the CAS number 993-52-2, is a key organometallic reagent and
precursor.[1][2] Its fundamental identifiers and physicochemical properties are summarized in
the table below for ease of reference and comparison. This data is crucial for its application in
various experimental and industrial settings.
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Identifier Type

Value

CAS Number

993-52-2[1][2][3][4][5]

Molecular Formula

C6H18Ge2[1][2][4][6]

Molecular Weight 235.49 g/mol [1][4]

PubChem CID 6327706[3][6]

e INChI=1S/C6H18Ge2/c1-7(2,3)8(4,5)6/h1-
6H3[4]

InChlKey HLEHOFVKHRHBQI-UHFFFAOYSA-N[3][4]

Canonical SMILES

C--INVALID-LINK--(C)--INVALID-LINK--(C)C

Boiling Point 137-138 °C[1][3]
Melting Point -40 °C[1][3]

Density 1.175 g/mL at 25 °C[1]
Appearance Colorless liquid[3]

Safety and Handling

Hexamethyldigermane is classified as a highly flammable liquid and vapor.[6] It is harmful if
swallowed, in contact with skin, or if inhaled.[6] Appropriate safety precautions, including the
use of personal protective equipment and working in a well-ventilated area, are essential when
handling this compound.

GHS Hazard Statements:

H225: Highly flammable liquid and vapor[6]

H302: Harmful if swallowed[6]

H312: Harmful in contact with skin[6]

H332: Harmful if inhaled[6]
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Logical Relationships of Hexamethyldigermane

Identifiers

The following diagram illustrates the logical flow from the common name of the compound to its
various chemical identifiers. This visualization helps in understanding the interconnectedness

of the different data points.

Logical Flow of Hexamethyldigermane Identification
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Hexamethyldigermane Identifier Relationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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